Cas no 15762-07-9 (Ethylium, 1-oxo- (9CI))

• Product Name: Ethylium, 1-oxo- (9CI)
• CAS No: 15762-07-9
• MF: C₂H₃O
• MW: 43.0446207523346
• CID: 157258
• PubChem ID: 644096
• Update Time: 2025-04-19

Ethylium, 1-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethylium, 1-oxo- (9CI)
• [1-14C] acetyl
• ethanone
• ethylium, oxo-
• Oxoethylium
• Acetyl ion(1+)
• Ethylium-2,2,2-t3, 1-oxo- (9CI)
• DTXSID80349267
• Acetylium cation
• Ethylidyne-oxonium
• Acetylium (8CI)
• Acetylium ion
• Acetyl-1-14C (7CI)
• Acetyl cation
• Acetyl ion (CH3CO1+)
• ethylidyneoxidanium
• 15762-07-9

• Inchi： 1S/C2H3O/c1-2-3/h1H3/q+1
• InChI Key： TWAOQVMPIYQPKG-UHFFFAOYSA-N
• SMILES： O=[C+]C

Computed Properties

• Exact Mass: 44.02622
• Monoisotopic Mass: 43.018389715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07